Cas no 898783-97-6 ((4-bromo-2-fluorophenyl)-[4-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone)

• Product Name: (4-bromo-2-fluorophenyl)-[4-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• CAS No: 898783-97-6
• MF: C₁₉H₂₀BrFN₂O
• MW: 391.277307510376
• MDL: MFCD03841814
• CID: 1945519
• PubChem ID: 24724589
• Update Time: 2025-04-21

(4-bromo-2-fluorophenyl)-[4-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (4-bromo-2-fluorophenyl)-[4-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• 4-BROMO-2-FLUORO-4'-(4-METHYLPIPERAZIN-1-YLMETHYL)BENZOPHENONE
• CTK5G6139
• AG-H-66371
• KB-189718
• 4-bromo-2-fluoro-4'-(4-methylpiperazinomethyl)benzophenone
• (4-Bromo-2-fluorophenyl){4-[(4-methyl-1-piperazinyl)methyl]phenyl}methanone
• MFCD03841814
• DTXSID40642988
• AKOS016020010
• (4-Bromo-2-fluorophenyl){4-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone
• 898783-97-6
• 4-bromo-2-fluoro-4'-(4-methylpiperazinomethyl) benzophenone

• MDL： MFCD03841814
• Inchi： 1S/C19H20BrFN2O/c1-22-8-10-23(11-9-22)13-14-2-4-15(5-3-14)19(24)17-7-6-16(20)12-18(17)21/h2-7,12H,8-11,13H2,1H3
• InChI Key： NDMNMRSPCRGNHJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C(C1C=CC(=CC=1)CN1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 390.07400
• Monoisotopic Mass: 390.07430Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 3.44240